Cas no 34273-10-4 (Saralasin)

Saralasin Properties

Names and Identifiers

• Saralasin
• Saralasin [INN:BAN]
• (1-(N-Methylglycin) 5-L-valin, 8-L-alanin)angiotensin II
• N-(1-(N-(N-(N-(N-(N2-(N-methylglycly)-L-arginyl)-L-valyl)-L-tyrosyl)-L-valyl)-L-histidyl)-L-prolyl)-L-alanine
• Saralasina
• Saralasina [INN-Spanish]
• Saralasine
• (Sar?00Val?00Ala?)-AngiotensinII
• (Sar¹,Val⁵,Ala⁸)-Angiotensin II
• (Sar1,Val5,Ala8)-Angiotensin II Saralasin
• [SAR1,VAL5,ALA8]-ANGIOTENSIN II
• H-Sar-Arg-Val-Tyr-Val-His-Pro-Ala-OH
• M.W. 912.05 C42H65N13O10
• SAR-ARG-VAL-TYR-VAL-HIS-PRO-ALA
• SAR-ARG-VAL-TYR-VAL-HIS-PRO-ALA: SAR-RVYVHPA
• SAR-ARG-VAL-TYR-VAL-HIS-PRO-ALA-OH
• Sar-L-Arg-L-Val-L-Tyr-L-Val-L-His-L-Pro-L-Ala-OH
• Sar-RVYVHPA
• +Expand

• MDL： MFCD00167510
• InChIKey： PFGWGEPQIUAZME-NXSMLHPHSA-N
• Inchi： InChI=1S/C42H65N13O10/c1-22(2)33(53-35(58)28(50-32(57)20-45-6)9-7-15-47-42(43)44)38(61)51-29(17-25-11-13-27(56)14-12-25)36(59)54-34(23(3)4)39(62)52-30(18-26-19-46-21-48-26)40(63)55-16-8-10-31(55)37(60)49-24(5)41(64)65/h11-14,19,21-24,28-31,33-34,45,56H,7-10,15-18,20H2,1-6H3,(H,46,48)(H,49,60)(H,50,57)(H,51,61)(H,52,62)(H,53,58)(H,54,59)(H,64,65)(H4,43,44,47)/t24-,28-,29-,30-,31-,33-,34-/m0/s1
• SMILES： CC([C@H](NC([C@@H](NC(CNC)=O)CCCNC(N)=N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N1CCC[C@H]1C(N[C@H](C(O)=O)C)=O)=O)CC2=CN=CN2)=O)C(C)C)=O)CC3=CC=C(O)C=C3)=O)C

Computed Properties

• Exact Mass: 911.49800
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 33
• Heavy Atom Count: 65
• Complexity: 1670
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Tautomer Count: 512
• Surface Charge: 0

Experimental Properties

• LogP: 1.56460
• PSA: 355.05000
• Color/Form: powder
• Solubility: Not determined